2-(1H-Imidazol-2-yl)aniline
Overview
Description
2-(1H-Imidazol-2-yl)aniline, also known as 2-phenylimidazole or o-phenylimidazole, is an organic compound with the chemical formula C9H9N3. It is a white crystalline powder that is soluble in organic solvents and slightly soluble in water. This compound has been the subject of numerous scientific studies due to its potential applications in various fields.
Scientific Research Applications
1. Chemosensors for Metal Ions
2-(1H-Imidazol-2-yl)aniline derivatives have been developed as efficient chemosensors. For instance, derivatives like ANP and PYP exhibited high selectivity and sensitivity towards Al3+ ions. These compounds can be used to image intracellular Al3+ ions in living cells using fluorescence microscopy techniques (Shree, Sivaraman, Siva, & Chellappa, 2019).
2. Synthesis of Novel Compounds
The compound has been utilized in the synthesis of various chemical structures. For example, it is used in the synthesis of benzimidazo[1,2-c]quinazoline derivatives via an iodine-catalyzed metal-free oxidative cross-coupling reaction (Ambethkar, Kalaiselvi, Ramamoorthy, & Padmini, 2018).
3. Anticancer Agents
Some derivatives of this compound, specifically benzimidazole–thiazole derivatives, have been synthesized and shown promising anticancer activity against different cancerous cell lines (Nofal, Soliman, El-Karim, El-Zahar, Srour, Sethumadhavan, & Maher, 2014).
4. Corrosion Inhibition
Imidazole-based compounds, including this compound derivatives, have been studied for their effectiveness in inhibiting copper corrosion in acidic media. Their efficacy is attributed to the interaction between the corrosion inhibitor and the copper surface (Costa, Almeida-Neto, Marinho, Campos, Correia, & de Lima-Neto, 2022).
5. Synthesis of Fluorescent Probes
This compound has been used in developing fluorescent probes. For example, a probe was synthesized for detecting nitrite in environmental samples and food products, demonstrating high selectivity and sensitivity (Gu, Huang, Hu, Liu, Su, Duan, Li, & Yao, 2016).
Mechanism of Action
Target of Action
2-(1H-Imidazol-2-yl)aniline is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety . Imidazole derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .
Mode of Action
Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The presence of two nitrogen atoms in the imidazole ring allows it to form multiple hydrogen bonds, which can facilitate interactions with biological targets .
Biochemical Pathways
Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
The imidazole ring is known to be highly soluble in water and other polar solvents, which can influence the compound’s bioavailability .
Result of Action
Imidazole derivatives are known to exhibit a broad range of biological activities, suggesting that they can induce various molecular and cellular effects .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .
properties
IUPAC Name |
2-(1H-imidazol-2-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-6H,10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHXHFXHOPMUAAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC=CN2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60575880 | |
Record name | 2-(1H-Imidazol-2-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60575880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
29528-25-4 | |
Record name | 2-(1H-Imidazol-2-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60575880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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